Cas no 2227882-39-3 (rac-(3R,4S)-4-(thiophen-2-yl)methylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(thiophen-2-yl)methylpyrrolidin-3-ol
• CAS No: 2227882-39-3
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5570399
• PubChem ID: 96228930
• Update Time: 2025-10-31

rac-(3R,4S)-4-(thiophen-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-[(thiophen-2-yl)methyl]pyrrolidin-3-ol
• EN300-1637019
• 2227882-39-3
• rac-(3R,4S)-4-(thiophen-2-yl)methylpyrrolidin-3-ol

• Inchi： 1S/C9H13NOS/c11-9-6-10-5-7(9)4-8-2-1-3-12-8/h1-3,7,9-11H,4-6H2/t7-,9-/m1/s1
• InChI Key： IRTFFRLWUWTACC-VXNVDRBHSA-N
• SMILES： S1C=CC=C1C[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.5Ų

Additional information on rac-(3R,4S)-4-(thiophen-2-yl)methylpyrrolidin-3-ol

Professional Introduction to rac-(3R,4S)-4-(thiophen-2-yl)methylpyrrolidin-3-ol (CAS No. 2227882-39-3)

Rac-(3R,4S-4-(thiophen-2-ylmethylpyrrolidin-3-ol) is a meticulously crafted chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2227882-39-3, represents a sophisticated molecular structure that combines the versatility of pyrrolidine scaffolds with the functional properties of thiophene derivatives. The precise stereochemistry defined by the (3R,4S) configuration is crucial for its potential applications in drug development, particularly in the design of enantiopure molecules that exhibit enhanced selectivity and reduced side effects.

The pyrrolidin-3-ol moiety in this compound contributes to its unique pharmacological profile, offering a framework that can be modified to target specific biological pathways. Recent studies have highlighted the importance of such heterocyclic compounds in the development of novel therapeutic agents. The presence of the thiophen-2-yl group introduces additional layers of chemical reactivity, enabling further functionalization and diversification of the molecular structure. This feature is particularly valuable in medicinal chemistry, where structural modifications can significantly influence biological activity and pharmacokinetic properties.

In the realm of drug discovery, rac-(3R,4S-4-(thiophen-2-ylmethylpyrrolidin-3-ol) has been explored for its potential in modulating enzyme activity and receptor binding. The stereochemical configuration at the 3R and 4S positions is critical for ensuring optimal interactions with biological targets. This compound serves as a versatile building block for synthesizing more complex molecules with tailored pharmacological properties. Researchers have leveraged its structural features to develop inhibitors and agonists that target a wide range of therapeutic areas, including central nervous system disorders and metabolic diseases.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound. The ability to access enantiomerically pure forms of rac-(3R,4S-4-(thiophen-2-ylmethylpyrrolidin-3-ol) has opened new avenues for drug development. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high yields of the desired stereoisomer. These methodologies are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacological potential of rac-(3R,4S-4-(thiophen-2-ylmethylpyrrolidin-3-ol) has been further investigated through computational modeling and experimental validation. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at the atomic level. These studies have revealed key binding interactions that contribute to its efficacy and selectivity. Additionally, in vitro assays have demonstrated promising results in terms of inhibitory activity against relevant enzymes and receptors.

In clinical research, rac-(3R,4S-4-(thiophen-2-ylmethylpyrrolidin-3-ol) has been evaluated in various disease models, showcasing its therapeutic potential. Early-phase trials have indicated favorable safety profiles and preliminary evidence of biological activity. These findings have generated interest among pharmaceutical companies looking to develop novel treatments based on this compound's unique structure. The combination of its stereochemical precision and functional diversity makes it an attractive candidate for further development.

The synthesis and application of rac-(3R,4S-4-(thiophen-2-ylmethylpyrrolidin-3-ol) also highlight the growing importance of green chemistry principles in pharmaceutical manufacturing. Efforts are underway to optimize synthetic routes for greater efficiency and sustainability. This includes reducing waste generation, minimizing energy consumption, and utilizing renewable feedstocks. Such initiatives align with broader industry trends aimed at making drug development more environmentally responsible.

The future prospects for rac-(3R,4S-4-(thiophen-2-ylmethylpyrrolidin-3-ol) are promising, with ongoing research exploring new therapeutic applications and improving production methodologies. Collaborative efforts between academic institutions and industry partners are expected to accelerate progress in this field. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.